Cas no 885278-84-2 ((2-(3,5-dimethylphenyl)thiazol-4-yl)methanol)

(2-(3,5-Dimethylphenyl)thiazol-4-yl)methanol is a heterocyclic compound featuring a thiazole core substituted with a hydroxymethyl group at the 4-position and a 3,5-dimethylphenyl moiety at the 2-position. This structure imparts versatility in synthetic applications, particularly as an intermediate in pharmaceutical and agrochemical research. The hydroxymethyl group offers a reactive site for further functionalization, enabling derivatization into esters, ethers, or other derivatives. The 3,5-dimethylphenyl substituent enhances lipophilicity, potentially improving bioavailability in drug design. The compound’s well-defined aromatic and heterocyclic framework makes it valuable for studying structure-activity relationships in medicinal chemistry. High purity grades ensure consistent performance in research and industrial applications.
(2-(3,5-dimethylphenyl)thiazol-4-yl)methanol structure
885278-84-2 structure
Product Name:(2-(3,5-dimethylphenyl)thiazol-4-yl)methanol
CAS No:885278-84-2
MF:C12H13NOS
MW:219.302721738815
MDL:MFCD06738380
CID:711596
PubChem ID:71307627
Update Time:2025-06-08

(2-(3,5-dimethylphenyl)thiazol-4-yl)methanol Chemical and Physical Properties

Names and Identifiers

    • 4-Thiazolemethanol,2-(3,5-dimethylphenyl)-
    • [2-(3,5-dimethylphenyl)-1,3-thiazol-4-yl]methanol
    • [2-(3,5-Dimethyl-phenyl)-thiazol-4-yl]-methanol
    • [2-(3,5-DIMETHYLPHENYL)THIAZOL-4-YL]METHANOL
    • (2-(3,5-Dimethylphenyl)thiazol-4-yl)methanol
    • Y5613
    • 885278-84-2
    • FT-0711052
    • (2-(3,5-dimethylphenyl)-1,3-thiazol-4-yl)methanol
    • A861915
    • AKOS024260618
    • AB27039
    • CS-0322108
    • TERT-BUTYL4-CHLORO-5,6,8,9-TETRAHYDRO-7H-PYRIMIDO[4,5-D]AZEPINE-7-CARBOXYLATE
    • AS-40919
    • MFCD06738380
    • DB-077777
    • (2-(3,5-dimethylphenyl)thiazol-4-yl)methanol
    • MDL： MFCD06738380
    • Inchi： 1S/C12H13NOS/c1-8-3-9(2)5-10(4-8)12-13-11(6-14)7-15-12/h3-5,7,14H,6H2,1-2H3
    • InChI Key： LFNVTPLJRBEDGW-UHFFFAOYSA-N
    • SMILES： S1C=C(CO)N=C1C1C=C(C)C=C(C)C=1

Computed Properties

  • Exact Mass: 219.07200
  • Monoisotopic Mass: 219.07178521g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 202
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 61.4Ų

Experimental Properties

  • PSA: 61.36000
  • LogP: 2.91920

(2-(3,5-dimethylphenyl)thiazol-4-yl)methanol Pricemore >>

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abcr
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Chemenu
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abcr
AB444853-100mg
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(2-(3,5-dimethylphenyl)thiazol-4-yl)methanol Suppliers

Amadis Chemical Company Limited
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(CAS:885278-84-2)(2-(3,5-dimethylphenyl)thiazol-4-yl)methanol
Order Number:A861915
Stock Status:in Stock
Quantity:1g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 08:32
Price ($):506.0
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Amadis Chemical Company Limited
(CAS:885278-84-2)(2-(3,5-dimethylphenyl)thiazol-4-yl)methanol
A861915
Purity:99%
Quantity:1g
Price ($):506.0
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